![molecular formula C10H6ClNO3 B1359918 7-Chloro-4-hydroxyquinoline-3-carboxylic acid CAS No. 86-47-5](/img/structure/B1359918.png)
7-Chloro-4-hydroxyquinoline-3-carboxylic acid
Overview
Description
7-Chloro-4-hydroxyquinoline-3-carboxylic acid (7-Cl-4-OH-QCA) is a chemical compound with a wide range of applications. It has been used in the synthesis of pharmaceuticals, as a reagent in chemical reactions, and as a biochemical probe in scientific research.
Scientific Research Applications
Drug Synthesis
7-Chloro-4-hydroxyquinoline is an antitumor drug formed by the reaction of 4,7-dichloroquinoline with glacial acetic acid in anhydrous medium. It has been described as a versatile chemical compound used in various scientific research, including drug synthesis, due to its unique properties .
Biological Processes Study
This compound has been used in studies related to antibacterial, antifungal, and anti-virulence activities. For example, derivatives of this compound have shown potent biofilm eradication activities against various bacterial strains .
Medicinal Chemistry
Quinoline derivatives, including 7-Chloro-4-hydroxyquinoline-3-carboxylic acid, play a major role in medicinal chemistry as scaffolds for drug discovery and development .
Anticancer Activity
Some derivatives of this compound have shown promising anticancer activities against various cell lines, making it a hopeful candidate for anticancer drug development .
Antiviral Research
Quinoline derivatives have been studied for their potential to trigger HIV-1 integrase multimerisation via binding to an allosteric site, which is crucial for antiviral research .
Synthetic Organic Chemistry
The compound is also significant in synthetic organic chemistry due to its versatile applications in the synthesis of related heterocycles showing unique biological activities .
Mechanism of Action
Target of Action
The primary target of 7-Chloro-4-hydroxyquinoline-3-carboxylic acid is the NMDA glutamate receptor . This receptor plays a crucial role in neuronal signaling, particularly in the central nervous system .
Mode of Action
7-Chloro-4-hydroxyquinoline-3-carboxylic acid acts as an antagonist at the strychnine-insensitive glycine site of the NMDA receptor . By binding to this site, it inhibits the activity of the receptor, thereby modulating the transmission of neuronal signals .
Biochemical Pathways
The antagonistic action of 7-Chloro-4-hydroxyquinoline-3-carboxylic acid on the NMDA receptor affects various biochemical pathways. These include pathways involved in neurodegeneration, as the compound has been shown to prevent neurodegeneration produced by quinolinic acid .
Result of Action
The molecular and cellular effects of 7-Chloro-4-hydroxyquinoline-3-carboxylic acid’s action primarily involve the modulation of neuronal signaling. By antagonizing the NMDA receptor, it can alter the transmission of signals in the central nervous system . This can have various effects, depending on the specific physiological context.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 7-Chloro-4-hydroxyquinoline-3-carboxylic acid. For instance, the compound’s stability may be affected by temperature, as indicated by its storage temperature of 28°C . Additionally, the compound’s action and efficacy can be influenced by factors such as the physiological state of the individual and the presence of other substances that may interact with the compound or its target.
properties
IUPAC Name |
7-chloro-4-oxo-1H-quinoline-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNO3/c11-5-1-2-6-8(3-5)12-4-7(9(6)13)10(14)15/h1-4H,(H,12,13)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SACLIBNEKWTDEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=C(C2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20235332 | |
Record name | 3-Quinolinecarboxylic acid, 7-chloro-4-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20235332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-4-hydroxyquinoline-3-carboxylic acid | |
CAS RN |
86-47-5 | |
Record name | 7-Chloro-4-hydroxyquinoline-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86-47-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Chloro-4-hydroxy-3-quinolinecarboxylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000086475 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 86-47-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56803 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 86-47-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27801 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Quinolinecarboxylic acid, 7-chloro-4-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20235332 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-chloro-4-hydroxyquinoline-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.521 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 7-Chloro-4-hydroxy-3-quinolinecarboxylic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6897L5TD3T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions that CA included in β-cyclodextrin (CACD) did not show antioxidant activity against free-radical-induced hemolysis, unlike other tested derivatives. What could be a possible explanation for this observation?
A1: While the research [] does not delve into the specific reasons behind CACD's lack of activity, several hypotheses can be proposed. It is plausible that the inclusion complex formation between CA and β-cyclodextrin alters the molecule's overall structure and steric properties in a way that hinders its interaction with the free radicals involved in hemolysis. This could be due to:
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